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(Z)-Azoxystrobin, a broad-spectrum, systemic fungicide from the strobilurin class, is a widely

utilized agent in global agriculture for the management of a multitude of fungal diseases across

various crops.[1] First marketed in 1996, its efficacy stems from its ability to inhibit

mitochondrial respiration in fungi, thereby preventing ATP production, a critical energy source

for fungal cells.[1][2] This guide provides a detailed comparison of (Z)-Azoxystrobin's

performance against other fungicides in key crop systems, supported by experimental data and

detailed protocols.

Mechanism of Action: Quinone Outside Inhibition
(QoI)
Azoxystrobin and other strobilurin fungicides are classified as Quinone Outside Inhibitors (QoI).

[1][2] They function by blocking the electron transport chain within the mitochondria of fungal

cells. Specifically, Azoxystrobin binds to the quinol outer binding site (Qo site) of the

cytochrome b-c1 complex (Complex III).[2][3] This binding action obstructs the transfer of

electrons from ubiquinone, which in turn halts the production of ATP.[1] The disruption of this

energy supply effectively inhibits crucial fungal life processes, including spore germination and

mycelial growth.[2]
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Fig. 1: Mechanism of action of (Z)-Azoxystrobin on the fungal mitochondrial electron transport
chain.

Efficacy in Soybean (Glycine max)
Soybean rust, caused by Phakopsora pachyrhizi, is a significant disease impacting soybean

production. Fungicides are a primary method for control.[4]

Table 1: Efficacy of Azoxystrobin and Other Fungicides Against Soybean Diseases
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Active
Ingredient(s)

Product
Example(s)

Mode of Action
(FRAC Group)

Target Disease
Efficacy
Rating

Azoxystrobin Amistar, Quadris 11 (QoI)

Frogeye Leaf

Spot, Soybean

Rust

Good to Very

Good¹

Pyraclostrobin Headline 11 (QoI)

Frogeye Leaf

Spot, Soybean

Rust

Very Good

Trifloxystrobin +

Tebuconazole
Stratego YLD

11 (QoI) + 3

(DMI)

Frogeye Leaf

Spot, Soybean

Rust,

Cercospora Leaf

Blight

Excellent

Epoxiconazole +

Pyraclostrobin
-

3 (DMI) + 11

(QoI)
Soybean Rust

More efficacious

than triazole

alone[5]

Tebuconazole Folicur 3 (DMI)

Frogeye Leaf

Spot, Soybean

Rust

Good

Chlorothalonil Bravo M5 (Multi-site) Soybean Rust Good

Source: Adapted from North Central Regional Committee on Soybean Diseases (NCERA-137)

efficacy ratings.[6][7] ¹Efficacy may be reduced in areas with QoI-fungicide resistant isolates of

the frogeye leaf spot pathogen.[7]

Supporting Experimental Data
A meta-analysis of 61 trials from 2004 to 2014 in the southern United States found that

fungicides significantly decreased the severity of soybean rust and increased yield.[4] The

analysis concluded that a single application of a strobilurin fungicide at the beginning pod

development (R3) or seed development (R5) stage was the most cost-effective approach for

controlling the disease.[4] In studies comparing fungicide mixtures, a combination of a triazole
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and a strobilurin (epoxiconazole + pyraclostrobin) was found to be more effective in controlling

rust than a triazole (tebuconazole) alone.[5]

Efficacy in Rice (Oryza sativa)
Sheath blight, caused by Rhizoctonia solani, and rice blast, caused by Pyricularia oryzae, are

major diseases in rice cultivation.[8][9]

Table 2: Efficacy of Azoxystrobin and Other Fungicides Against Rice Diseases

Active
Ingredient(s
)

Product
Example(s)

Target
Disease

Application
Rate (a.i.)

Disease
Reduction/
Severity

Reference

Azoxystrobin Amistar 25SC Sheath Blight 1.0 ml/L

70-71%

effectiveness

in reduction

[9]

Azoxystrobin - Sheath Blight
0.11 - 0.22

kg/ha

Significantly

reduced

severity

[8][10]

Azoxystrobin

+

Difenoconazo

le

-
Rice Blast,

Sheath Blight
-

Effective

control
[11]

Azoxystrobin

+

Tebuconazole

Custodia
Sheath

Blight, Blast

250-300

ml/acre

Good control

of both

diseases

[12]

Validamycin - Sheath Blight 2.5 ml/L

21.47%

disease

severity

[9]

Trifloxystrobin

+

Tebuconazole

- Sheath Blight 0.4 g/L

52.60%

disease

severity

[9]
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Supporting Experimental Data
Studies have shown that Azoxystrobin provides excellent control of rice sheath blight, with

effectiveness in disease reduction reaching 70-71%.[9] Field trials conducted from 2000 to

2002 determined that a single foliar application of azoxystrobin at rates between 0.11 and 0.22

kg a.i./ha, applied between 7 days after panicle differentiation and the heading growth stage,

significantly reduced sheath blight severity and increased grain and milling yields.[8][10]

Combining Azoxystrobin with a triazole fungicide like tebuconazole or difenoconazole can

provide broader spectrum control, effectively managing both sheath blight and blast.[11][12]

Efficacy in Wheat (Triticum aestivum)
Wheat crops are susceptible to a range of foliar diseases including leaf rust, leaf blotches, and

powdery mildew.[13] Azoxystrobin has also shown suppressive effects on the root disease

take-all (Gaeumannomyces graminis var. tritici).

Table 3: Efficacy of Azoxystrobin and Other Fungicides Against Wheat Diseases
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Active Ingredient(s) Target Disease Key Findings Reference

Azoxystrobin Take-all

Foliar sprays at 250 g

a.i./ha significantly

decreased disease

severity by 20% to

over 80% in 4 of 6

experiments.[14][15]

[16]

[14]

Azoxystrobin
Phyllosphere fungi,

Leaf senescence

Prolonged green leaf

area retention and

increased yield

compared to

untreated controls.[17]

[17]

Azoxystrobin +

Cyproconazole
Leaf diseases

Provided over 70%

control of leaf

diseases.

[13]

Pyraclostrobin +

Epoxiconazole
Leaf diseases

Provided over 70%

control of leaf

diseases.

[13]

Trifloxystrobin +

Tebuconazole
Leaf diseases

Provided over 70%

control of leaf

diseases.

[13]

Supporting Experimental Data
Field experiments have demonstrated that foliar applications of Azoxystrobin can significantly

reduce the severity of take-all, a root disease, which is an unusual effect for a foliar-applied

fungicide.[15][16] The most effective treatments were observed with early applications

(beginning of stem extension) at the full rate of 250 g a.i./ha.[14] In trials comparing different

fungicide mixtures for the control of foliar diseases, combinations of a strobilurin (like

Azoxystrobin or Pyraclostrobin) with a triazole (like Cyproconazole, Epoxiconazole, or

Tebuconazole) consistently provided control efficiency over 70%.[13]
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Efficacy in Horticultural Crops
Azoxystrobin is effective against a wide array of fungal pathogens in various horticultural crops,

including potatoes, tomatoes, cucurbits, and mangoes.[18][19][20]

Table 4: Efficacy of Azoxystrobin in Various Horticultural Crops
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Crop Target Disease Pathogen
Efficacy
Highlights

Reference

Potato Late Blight
Phytophthora

infestans

Application of

Azoxystrobin

23% SC @ 500

ml/ha provided

optimal control.

[21]

[21]

Tomato Late Blight
Phytophthora

infestans

Recommended

for preventive

control.[18]

[18]

Cucurbits Powdery Mildew
Sphaerotheca

fuliginea

Azoxystrobin +

Difenoconazole

showed 83.3%

effectiveness

(protective).[22]

[22]

Mango Anthracnose
Colletotrichum

gloeosporioides

1 ppm

completely

inhibited mycelial

growth in vitro;

field application

significantly

suppressed

disease.[19]

[19]

Chilli Powdery Mildew Leveillula taurica

Application at

150 g a.i./ha

resulted in a

disease

reduction of over

90%.[23]

[23]

Experimental Protocols
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Protocol 1: Evaluation of Azoxystrobin against Late
Blight of Potato

Objective: To evaluate the bio-efficacy of Azoxystrobin 23% SC against late blight of potato

(Phytophthora infestans).

Experimental Design: Field experiment with various treatment dosages.

Treatments:

T1: Spraying of Azoxystrobin 23% SC @ 400 ml/ha.

T2: Spraying of Azoxystrobin 23% SC @ 500 ml/ha.

T3: Spraying of Azoxystrobin 23% SC @ 600 ml/ha.

T4 (Market Sample): Spraying of Azoxystrobin 23% SC @ 500 ml/ha.

T5 (Alternative Fungicide): Spraying of Hexaconazole 2% SC @ 3000 ml/ha.

Application: Three sprays were conducted at 10-day intervals, starting immediately after the

first appearance of disease symptoms.[21]

Data Collection: Disease incidence was recorded, and tuber yield was measured at harvest

(90 days after planting).[21]

Outcome: The lowest terminal disease incidence (11.97%) was recorded with Azoxystrobin

at 600 ml/ha, closely followed by the 500 ml/ha dose (14.17%), which was deemed the

optimal rate.[21]
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Fig. 2: Experimental workflow for late blight control in potato.

Protocol 2: Evaluation of Azoxystrobin against Rice
Sheath Blight

Objective: To determine the optimal rate and timing for a single application of Azoxystrobin to

control rice sheath blight.

Experimental Design: Inoculated field plots.

Treatments (Rates): Azoxystrobin applied at 0.11, 0.17, and 0.22 kg a.i./ha.[10]

Treatments (Timing): Applications were made at different rice growth stages: 7 days after

panicle differentiation (PD+7), boot (B), and heading (H).[10]
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Data Collection: Sheath blight severity (on a 0 to 9 scale) and incidence (percentage of

infected tillers) were assessed 1 to 2 weeks before harvest.[10] Grain yield and milling yield

were also measured.

Outcome: A single application between the PD+7 and H stages significantly reduced disease

severity and increased yields compared to unsprayed plots.[10] There were no significant

differences among the tested application rates at these timings.[10]

Comparative Analysis: Strobilurins vs. Triazoles
Azoxystrobin (a strobilurin) and triazoles (e.g., tebuconazole, propiconazole) represent two

different classes of systemic fungicides with distinct modes of action and properties.

Strobilurins (QoI - Group 11):

Mode of Action: Inhibit mitochondrial respiration.[1]

Activity: Primarily preventive, inhibiting spore germination.[2] They possess some curative

and translaminar activity.[1][2]

Systemicity: Azoxystrobin is xylem-mobile and moves systemically within the plant.[2][24]

Resistance Risk: High risk of resistance development due to a single-site mode of action.

[25]

Triazoles (DMI - Group 3):

Mode of Action: Inhibit sterol biosynthesis in the fungal cell membrane.[25]

Activity: Provide rapid systemic and curative activity, capable of killing the fungus after

infection.[25]

Systemicity: Rapidly absorbed and systemic.[25]

Resistance Risk: Resistance is favored if reduced rates are used.[25]

Due to these differences, tank-mixing or alternating between these two classes is a common

and highly effective strategy for broad-spectrum disease control and resistance management.
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[24][25]

Fungicide Selection

Strobilurin (e.g., Azoxystrobin)
FRAC Group 11

Triazole (e.g., Tebuconazole)
FRAC Group 3

Properties:
- Preventive (inhibits spore germination)

- Xylem-systemic
- High resistance risk

Combination Strategy:
Azoxystrobin + Triazole

Properties:
- Curative (post-infection activity)

- Rapidly systemic
- Medium resistance risk

Advantages:
- Broader disease spectrum

- Dual mode of action
- Enhanced efficacy

- Resistance management

Click to download full resolution via product page

Fig. 3: Logical relationship and benefits of combining Strobilurin and Triazole fungicides.

Conclusion
(Z)-Azoxystrobin is a highly effective fungicide with a broad spectrum of activity against major

fungal diseases in a multitude of crop systems, including soybeans, rice, wheat, and various

horticultural crops. Its primary strength lies in its preventive action and systemic properties.[2]

Experimental data consistently demonstrates significant reductions in disease severity and

corresponding increases in crop yield when Azoxystrobin is applied correctly.[4][8][14] For

enhanced efficacy and as a crucial resistance management strategy, it is often recommended

to use Azoxystrobin in a program that includes rotation or tank-mixing with fungicides from

different FRAC groups, particularly triazoles.[24][25]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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